(1-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-2-piperidinyl)methanol

• IUPAC Name: [1-[1-[3-(trifluoromethyl)phenyl]propan-2-yl]piperidin-2-yl]methanol
• InChI: InChI=1S/C16H22F3NO/c1-12(20-8-3-2-7-15(20)11-21)9-13-5-4-6-14(10-13)16(17,18)19/h4-6,10,12,15,21H,2-3,7-9,11H2,1H3
• InChI Key: LXSYGZWNLFXSIM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)C(F)(F)F)N2CCCCC2CO
• Molecular Formula: C16H22F3NO
• Molecular Weight: 301.35 g/mol

Description

(1-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}-2-piperidinyl)methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as MTPEP and belongs to the class of piperidine derivatives. MTPEP has shown promising results in various scientific research studies, making it a potential candidate for further investigation.

Mechanism of Action

The mechanism of action of MTPEP is not fully understood. However, it is believed to act on the central nervous system by binding to specific receptors. MTPEP has been shown to bind to the mu-opioid receptor, which is responsible for pain relief. It has also been shown to bind to the dopamine receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
MTPEP has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, improve cognitive function, and regulate mood and behavior. MTPEP has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTPEP in lab experiments is its relative ease of synthesis. MTPEP is also stable and can be stored for extended periods. However, one limitation of using MTPEP in lab experiments is its potential toxicity. MTPEP has been shown to have toxic effects on certain cell types, which may limit its use in some experiments.

Future Directions

There are several future directions for the investigation of MTPEP. One potential area of research is the development of more potent and selective analogs of MTPEP. Another area of research is the investigation of the mechanism of action of MTPEP, which may help to identify new therapeutic targets. Additionally, the potential use of MTPEP in the treatment of various diseases, including neurological disorders and cancer, warrants further investigation.

Synthesis Methods

The synthesis of MTPEP involves the reaction of piperidine, 3-trifluoromethylbenzaldehyde, and formaldehyde in the presence of a catalyst. The reaction proceeds through a Mannich-type condensation to produce MTPEP. The synthesis of MTPEP is relatively simple and can be accomplished using standard laboratory techniques.

Scientific Research Applications

MTPEP has been investigated for its potential applications in medicinal chemistry. It has shown promising results as an analgesic, anti-inflammatory, and antipsychotic agent. MTPEP has also been investigated for its potential use in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.